Cas no 5567-15-7 (Pigment Yellow 83)

• Product Name: Pigment Yellow 83
• CAS No: 5567-15-7
• MF: C₃₆H₃₂Cl₄N₆O₈
• MW: 818.486684799194
• MDL: MFCD00071958
• CID: 46007
• Update Time: 2026-05-14

Pigment Yellow 83 Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 83
• 2,2'-[(3,3'-Dichloro[1,1'-biphenyl]-4,4'-diyl)bis(azo)]bis[N-(4-chloro-2,5-dimethoxyphenyl)-3-oxobutyramide]
• C.I. 21108
• Permanent Yellow HR
• FAST BRILLIANT YELLOW HR
• C.I. PIGMENT YELLOW 83
• Pigment Yellow HR
• Pigmentgelb 8316
• PVFASTYELLOWHR
• PY-83
• PY83 YELLOW HR
• PY83 YELLOW HRE
• PY83 YELLOW HRP
• yongguhuangHR
• C.I.P.Y12
• Pigment Yellow 83

• MDL： MFCD00071958
• Inchi： 1S/C36H32Cl4N6O8/c1-17(47)33(35(49)41-27-15-29(51-3)23(39)13-31(27)53-5)45-43-25-9-7-19(11-21(25)37)20-8-10-26(22(38)12-20)44-46-34(18(2)48)36(50)42-28-16-30(52-4)24(40)14-32(28)54-6/h7-16,33-34H,1-6H3,(H,41,49)(H,42,50)
• InChI Key： NKXPXRNUMARIMZ-MWOVFPFUSA-N
• SMILES： CC(C(/N=N/C1=C(Cl)C=C(C2=CC(Cl)=C(/N=N/C(C(NC3=CC(OC)=C(Cl)C=C3OC)=O)C(C)=O)C=C2)C=C1)C(NC4=CC(OC)=C(Cl)C=C4OC)=O)=O

Computed Properties

• Exact Mass: 816.10400
• Monoisotopic Mass: 816.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 17
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 78
• XLogP3: 9.2
• Topological Polar Surface Area: 179A^2

Experimental Properties

• Color/Form: Red light yellow powder.
• Density: 1.43
• Melting Point: >300°C
• Boiling Point: 876.7 °Cat760mmHg
• Flash Point: 484 °C
• Refractive Index: 1.628
• Stability/Shelf Life: Stable.
• PSA: 178.70000
• LogP: 9.50760

Pigment Yellow 83 Security Information

• Signal Word：Danger
• Hazard Statement： H302; H314; H412
• Warning Statement： P260; P264; P270; P273; P280; P301+P312; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P405; P501
• WGK Germany：3
• Storage Condition：Store at room temperature

Additional information on Pigment Yellow 83

Pigment Yellow 83 (CAS No. 5567-15-7): A High-Performance Organic Pigment for Modern Applications

Pigment Yellow 83 (CAS No. 5567-15-7) is a high-performance monoazo pigment widely recognized for its excellent lightfastness, weather resistance, and vibrant hue. As a member of the benzimidazolone pigment family, it has become a preferred choice in industries requiring durable and vivid yellow coloration. This pigment is particularly valued in coatings, plastics, and printing inks, where color stability under harsh environmental conditions is paramount.

The chemical structure of Pigment Yellow 83 contributes to its superior properties. With a molecular formula of C₂₆H₁₈Cl₂N₆O₄, this pigment offers remarkable thermal stability, making it suitable for high-temperature processing applications. Recent market trends show growing demand for eco-friendly pigments, and Pigment Yellow 83 meets this need as it complies with major international environmental regulations, including REACH and FDA requirements for indirect food contact applications.

In the coatings industry, Pigment Yellow 83 for automotive paints has gained significant attention due to its exceptional durability against UV radiation and atmospheric conditions. Automotive manufacturers increasingly seek long-lasting color solutions that maintain their vibrancy throughout a vehicle's lifespan, and this pigment delivers precisely these characteristics. The pigment's resistance to flocculation and excellent dispersibility make it ideal for water-based coating systems, aligning with the industry's shift toward more sustainable formulations.

The plastics sector benefits from Pigment Yellow 83's heat stability during processing at temperatures up to 300°C. This makes it particularly valuable for engineering plastics and synthetic fibers where color consistency is critical. With the growing popularity of colored plastics for consumer electronics, manufacturers are turning to high-performance pigments like PY83 to meet demanding aesthetic and functional requirements. The pigment's excellent migration resistance prevents color bleeding, ensuring clean, sharp coloration in finished products.

Printing ink applications of Pigment Yellow 83 demonstrate its versatility. The pigment is particularly favored for packaging inks where color fastness is essential for brand recognition and product shelf appeal. In flexible packaging, where materials are subject to folding and stretching, PY83 maintains its color integrity without cracking or fading. The recent surge in e-commerce has increased demand for high-quality packaging, further driving the need for reliable pigments like PY83.

From a technical perspective, Pigment Yellow 83 exhibits excellent solvent resistance, making it suitable for a wide range of binder systems. Its particle size distribution can be optimized for specific applications, with finer particles providing higher transparency and coarser particles offering better opacity. This adjustability allows formulators to tailor the pigment's performance characteristics to meet exact application requirements.

The global market for high-performance organic pigments is projected to grow significantly, with Pigment Yellow 83 maintaining a strong position. Factors such as increasing urbanization, rising disposable incomes, and growing consumer preference for colored products across various sectors contribute to this growth. In particular, the Asia-Pacific region shows robust demand, driven by expanding manufacturing activities in countries like China and India.

Innovation in pigment technology continues to enhance the performance of Pigment Yellow 83. Recent developments include surface-treated versions that offer improved dispersion characteristics and reduced viscosity in liquid systems. These advancements help formulators achieve better color strength and processing efficiency while maintaining the pigment's renowned durability.

Environmental considerations play an increasingly important role in pigment selection. Pigment Yellow 83 scores well in this regard, as it contains no heavy metals and demonstrates low ecological impact. Its excellent durability also contributes to sustainability by reducing the need for frequent repainting or product replacement, aligning with circular economy principles.

Quality control measures for Pigment Yellow 83 ensure consistent performance across batches. Manufacturers employ advanced analytical techniques to monitor critical parameters such as color strength, hue angle, and particle size distribution. This rigorous quality assurance guarantees that end-users receive a product that meets their exact specifications every time.

For formulators working with Pigment Yellow 83, proper dispersion is key to achieving optimal performance. Recommended dispersion equipment includes high-speed mixers and bead mills, depending on the specific application. The pigment typically requires minimal grinding energy compared to some other high-performance pigments, contributing to lower processing costs.

Looking ahead, research continues into expanding the applications of Pigment Yellow 83. Emerging uses include digital printing inks and specialty coatings for renewable energy applications. As industries evolve and new technologies emerge, this versatile pigment is well-positioned to meet future coloration challenges with its proven performance characteristics.

In conclusion, Pigment Yellow 83 (CAS No. 5567-15-7) represents a benchmark in high-performance organic pigments. Its combination of excellent durability, vibrant color, and environmental compatibility makes it a preferred choice across multiple industries. As market demands evolve toward more sustainable and durable coloration solutions, PY83 continues to demonstrate its value as a reliable and versatile pigment option.